Cas no 303063-53-8 (N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-(naphthalen-2-yloxy)acetohydrazide)

• Product Name: N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-(naphthalen-2-yloxy)acetohydrazide
• CAS No: 303063-53-8
• MF: C₂₀H₁₈N₂O₄
• MW: 350.367925167084
• CID: 5861212
• PubChem ID: 135648282
• Update Time: 2025-05-21

N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-(naphthalen-2-yloxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4-hydroxy-3-methoxybenzylidene)-2-(naphthalen-2-yloxy)acetohydrazide
• Acetic acid, 2-(2-naphthalenyloxy)-, 2-[(4-hydroxy-3-methoxyphenyl)methylene]hydrazide
• F0890-0316
• N-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]-2-naphthalen-2-yloxyacetamide
• 303063-53-8
• SR-01000107839
• SR-01000107839-1
• (E)-N'-(4-hydroxy-3-methoxybenzylidene)-2-(naphthalen-2-yloxy)acetohydrazide
• AH-357/03329048
• N'-(4-hydroxy-3-methoxybenzylidene)-2-(2-naphthyloxy)acetohydrazide
• AKOS001219055
• N'-[(1E)-(4-HYDROXY-3-METHOXYPHENYL)METHYLIDENE]-2-(NAPHTHALEN-2-YLOXY)ACETOHYDRAZIDE
• Z57101836
• N'-[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-naphthalen-2-yloxyacetohydrazide
• N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-(naphthalen-2-yloxy)acetohydrazide

• Inchi： 1S/C20H18N2O4/c1-25-19-10-14(6-9-18(19)23)12-21-22-20(24)13-26-17-8-7-15-4-2-3-5-16(15)11-17/h2-12,23H,13H2,1H3,(H,22,24)
• InChI Key： HHFNVLBIMWJLIS-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=C(O)C(OC)=C1)(=O)COC1=CC=C2C(=C1)C=CC=C2

Computed Properties

• Exact Mass: 350.12665706g/mol
• Monoisotopic Mass: 350.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.2Ų

Additional information on N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-(naphthalen-2-yloxy)acetohydrazide

Comprehensive Overview of N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-(naphthalen-2-yloxy)acetohydrazide (CAS No. 303063-53-8)

N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-(naphthalen-2-yloxy)acetohydrazide (CAS No. 303063-53-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biochemical research. This compound, characterized by its unique hydrazide and naphthalene moieties, exhibits intriguing chemical properties that make it a subject of interest for scientists exploring novel therapeutic agents and molecular probes.

The structural complexity of N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-(naphthalen-2-yloxy)acetohydrazide combines a vanillin-derived segment with a naphthyloxy group, creating a hybrid molecule with potential multifunctional capabilities. Researchers have been particularly interested in its chelating properties and bioactivity, which may contribute to its utility in developing new enzyme inhibitors or antioxidant agents. The presence of both phenolic and methoxy groups in its structure suggests possible interactions with biological targets involved in oxidative stress pathways.

In the context of current scientific trends, this compound aligns with growing interest in natural product-inspired synthesis and hybrid molecule design. Many users searching for information about CAS No. 303063-53-8 often inquire about its synthetic methodology, spectroscopic characterization, and potential structure-activity relationships. These queries reflect the compound's relevance to modern drug discovery approaches that emphasize molecular hybridization as a strategy to enhance pharmacological profiles.

The physicochemical properties of N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-(naphthalen-2-yloxy)acetohydrazide have been the subject of several computational and experimental studies. Its moderate lipophilicity, derived from the balance between its polar hydrazide group and aromatic systems, makes it particularly interesting for researchers investigating bioavailability optimization. The compound's UV-visible absorption characteristics have also drawn attention from scientists working on fluorescent probes and molecular sensors.

Recent literature searches indicate growing curiosity about the crystal structure and supramolecular interactions of this compound. The presence of multiple hydrogen bond donors and acceptors in its molecular framework suggests potential for forming interesting solid-state architectures, which could have implications for materials science applications. Additionally, the E-configuration of the imine bond in this molecule has been confirmed through various spectroscopic techniques, including NMR and X-ray crystallography.

From a synthetic chemistry perspective, N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-(naphthalen-2-yloxy)acetohydrazide represents an interesting case study in convergent synthesis strategies. The compound is typically prepared through a condensation reaction between appropriately functionalized precursors, with careful control of reaction conditions to ensure the desired stereoselectivity. This synthetic approach has become particularly relevant in light of current interests in green chemistry and atom economy principles.

The biological evaluation of this compound remains an active area of investigation, with preliminary studies suggesting interesting interactions with various biological targets. While not making any therapeutic claims, it's worth noting that researchers have examined its potential in several in vitro systems, particularly focusing on its molecular recognition properties. These studies often form the basis for more advanced investigations into structure-based drug design.

In analytical chemistry applications, N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-(naphthalen-2-yloxy)acetohydrazide has shown utility as a chromogenic reagent for certain metal ions, reflecting the growing demand for selective detection methods in environmental and biological samples. Its distinct spectral signatures make it particularly useful in analytical method development, especially in conjunction with modern separation techniques.

The stability profile of this compound under various conditions has been another focus of research, with particular attention to its photostability and hydrolytic stability. These properties are crucial for researchers considering its potential applications in formulation science or material development. The compound's behavior in different solvent systems has also been characterized, providing valuable data for process chemistry applications.

As research into N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-(naphthalen-2-yloxy)acetohydrazide continues, new insights are emerging about its potential roles in molecular recognition and signal transduction processes. The compound's unique combination of structural features positions it as an interesting candidate for further exploration in chemical biology and medicinal chemistry research programs. Its development reflects broader trends in rational drug design and targeted molecular probes.

Future directions for research on this compound may include more detailed investigations of its structure-property relationships, expansion of its derivatization chemistry, and exploration of its interactions with biological macromolecules. The scientific community's ongoing interest in CAS No. 303063-53-8 underscores the importance of such hybrid molecules in advancing our understanding of molecular interactions and developing new tools for chemical research.